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Compound of Interest

Compound Name: CP-339818

Cat. No.: B1669486 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a detailed protocol for the preparation, storage, and

handling of a stock solution of CP-339818 hydrochloride, a potent blocker of the Kv1.3 and

Kv1.4 voltage-gated potassium channels.

Chemical and Physical Properties
CP-339818 hydrochloride is a non-peptide antagonist of Kv1.3 and Kv1.4 channels. A

comprehensive understanding of its chemical and physical properties is crucial for the accurate

preparation of stock solutions and for ensuring its stability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1669486?utm_src=pdf-interest
https://www.benchchem.com/product/b1669486?utm_src=pdf-body
https://www.benchchem.com/product/b1669486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 340.89 g/mol [1][2][3][4]

Formula C₂₁H₂₄N₂・HCl [4][5]

CAS Number 478341-55-8 [2][3][4][5]

Purity ≥98% [1][5]

Appearance Solid [5]

Solubility in Water Up to 20 mM [3]

Solubility in DMSO 62.5 mg/mL (183.34 mM) [2]

Solubility in Ethanol Slightly soluble (0.1-1 mg/ml) [5]

Storage and Stability
Proper storage of CP-339818 hydrochloride in both its powdered and dissolved forms is critical

to maintain its chemical integrity and biological activity.

Form
Storage
Temperature

Duration Notes Source

Powder -20°C 3 years [3]

In Solvent

(DMSO)
-80°C 6 months

Sealed storage,

away from

moisture

[2][6]

In Solvent

(DMSO)
-20°C 1 month

Sealed storage,

away from

moisture

[2][6]

Experimental Protocols
This section provides detailed protocols for preparing a stock solution of CP-339818
hydrochloride. The choice of solvent will depend on the experimental requirements. Water and

DMSO are the most common solvents.
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Materials
CP-339818 hydrochloride powder

Sterile, high-purity water (e.g., Milli-Q or equivalent)

Anhydrous dimethyl sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Protocol for Preparing a 10 mM Aqueous Stock Solution
This protocol is for the preparation of 1 mL of a 10 mM stock solution in water.

Calculate the required mass:

Molecular Weight (MW) = 340.89 g/mol

Desired Concentration (C) = 10 mM = 0.010 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * V * MW

Mass (m) = 0.010 mol/L * 0.001 L * 340.89 g/mol = 0.0034089 g = 3.41 mg

Weighing the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh out approximately 3.41 mg of CP-339818 hydrochloride powder into the

tube. Record the exact weight.

Dissolution:

Add 1 mL of sterile, high-purity water to the tube containing the powder.

Vortex the tube thoroughly for 1-2 minutes until the compound is completely dissolved.

If necessary, sonication can be used to aid dissolution.[3]

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C or -80°C as per the stability data.

Protocol for Preparing a 50 mM DMSO Stock Solution
This protocol is for the preparation of 1 mL of a 50 mM stock solution in DMSO.

Calculate the required mass:

Molecular Weight (MW) = 340.89 g/mol

Desired Concentration (C) = 50 mM = 0.050 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * V * MW

Mass (m) = 0.050 mol/L * 0.001 L * 340.89 g/mol = 0.0170445 g = 17.04 mg

Weighing the compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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Carefully weigh out approximately 17.04 mg of CP-339818 hydrochloride powder into the

tube. Record the exact weight.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the powder.

Vortex the tube thoroughly for 2-3 minutes until the compound is completely dissolved.

Ultrasonic treatment may be necessary.[2]

Storage:

Aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C or -80°C in sealed, moisture-free containers.[2][6]

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for preparing a stock solution of CP-
339818 hydrochloride.
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Caption: Workflow for CP-339818 Hydrochloride Stock Solution Preparation.
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Signaling Pathway Inhibition
CP-339818 hydrochloride is a known inhibitor of the voltage-gated potassium channels Kv1.3

and Kv1.4. These channels are important in various physiological processes, including the

activation of T-lymphocytes.
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Caption: Inhibition of Kv1.3/Kv1.4 by CP-339818 Hydrochloride.

Biological Activity
CP-339818 hydrochloride is a potent and selective blocker of Kv1.3 and Kv1.4 channels.[4][6]

It has been shown to suppress human T-cell activation, indicating that blockade of Kv1.3 is

sufficient to inhibit this process.[6] The IC₅₀ values for channel inhibition are approximately 200
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nM for Kv1.3 and 300 nM for Kv1.4.[6] It displays significantly weaker effects on other Kv

channels such as Kv1.1, Kv1.2, Kv1.5, and Kv1.6.[5] CP-339818 hydrochloride has also been

shown to inhibit HCN channels.[2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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